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Compound of Interest

N-methyl-3-
Compound Name:
(phenoxymethyl)benzylamine

cat. No.: B1369985

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the available physicochemical properties
of N-methyl-3-(phenoxymethyl)benzylamine, with a focus on its melting and boiling points.
Due to the limited availability of experimental data for this specific compound, this guide also
includes information on structurally related molecules to provide a comparative context.

Core Physicochemical Data

Quantitative data on the physical properties of N-methyl-3-(phenoxymethyl)benzylamine is
not extensively documented in publicly available literature. However, predicted and calculated
values are available from some chemical suppliers and databases.

Property Value Source
Boiling Point 344.5°C at 760 mmHg Calculated[1]
Melting Point Data not available N/A

For the purpose of comparison, the experimental physical properties of structurally similar
compounds are presented below.
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Compound CAS Number Melting Point (°C) Boiling Point (°C)

N-Methyl-3-
_ 39180-84-2 -30 207
methylbenzylamine

N-Benzylmethylamine  103-67-3 -24 184-189

Experimental Protocols

While specific experimental protocols for the determination of the melting and boiling points of
N-methyl-3-(phenoxymethyl)benzylamine are not available in the cited literature,
standardized methodologies are routinely employed for such characterizations.

Melting Point Determination (General Protocol)

A common method for determining the melting point of a solid compound is using a capillary
melting point apparatus.

Methodology:

Sample Preparation: A small, dry sample of the crystalline compound is finely powdered and
packed into a capillary tube to a height of 2-3 mm.

o Apparatus Setup: The capillary tube is placed in the heating block of the melting point
apparatus.

e Heating: The sample is heated at a steady and slow rate, typically 1-2°C per minute, to
ensure thermal equilibrium.

o Observation: The temperature at which the first drop of liquid appears (onset of melting) and
the temperature at which the entire sample becomes a clear liquid (completion of melting)
are recorded. The melting point is reported as this range.

Boiling Point Determination (General Protocol)

The boiling point of a liquid can be determined using distillation or a micro-method such as the
Siwoloboff method.
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Methodology (Distillation):

o Apparatus Setup: The liquid sample is placed in a distillation flask with a few boiling chips to
ensure smooth boiling. A thermometer is positioned so that the top of the bulb is level with
the bottom of the side-arm of the distillation flask.

» Heating: The flask is heated gently.

o Observation: As the liquid boils, the vapor rises and surrounds the thermometer bulb. The
temperature at which the vapor temperature remains constant while the liquid is distilling is
recorded as the boiling point. The atmospheric pressure should also be recorded, as the
boiling point is pressure-dependent.

Logical Workflow for Physicochemical
Characterization

The following diagram illustrates a generalized workflow for the characterization of a novel
chemical compound's physical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of N-
methyl-3-(phenoxymethyl)benzylamine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1369985#n-methyl-3-phenoxymethyl-benzylamine-
melting-point-and-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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